molecular formula C19H27N3O3 B7917992 [1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester

[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester

Cat. No.: B7917992
M. Wt: 345.4 g/mol
InChI Key: ZZZVBQLVKCCZIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester (CAS: 1353984-67-4) is a carbamate derivative featuring a piperidine core substituted with a 2-amino-acetyl group at the 1-position and a cyclopropyl-carbamic acid benzyl ester moiety at the 4-ylmethyl position. Its molecular weight is 345.44 g/mol . The compound is structurally designed to balance steric and electronic properties, making it a candidate for pharmaceutical or agrochemical applications.

Properties

IUPAC Name

benzyl N-[[1-(2-aminoacetyl)piperidin-4-yl]methyl]-N-cyclopropylcarbamate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H27N3O3/c20-12-18(23)21-10-8-15(9-11-21)13-22(17-6-7-17)19(24)25-14-16-4-2-1-3-5-16/h1-5,15,17H,6-14,20H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZZZVBQLVKCCZIG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1N(CC2CCN(CC2)C(=O)CN)C(=O)OCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H27N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

    Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor.

    Introduction of the Amino Group: The amino group is introduced via a nucleophilic substitution reaction.

    Attachment of the Cyclopropyl Group: The cyclopropyl group is attached through a cyclopropanation reaction.

    Formation of the Benzyl Ester: The final step involves esterification to form the benzyl ester.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to ensure high yield and purity. This includes the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: Nucleophilic substitution reactions can occur at the amino or ester groups.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or basic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

    Oxidation: Formation of carboxylic acids or ketones.

    Reduction: Formation of alcohols or amines.

    Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester has several scientific research applications:

    Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

    Biology: Studied for its potential biological activity and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering a cascade of biochemical events. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substituent Effects

The target compound belongs to a family of piperidine-based carbamates with diverse substituents. Key structural analogs include:

(a) Piperidine Ring Substitution Patterns
  • [1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester (CAS: 54981-20-3): Replaces the amino group with a chloro substituent, increasing molecular weight (357.89 g/mol) and reactivity for nucleophilic substitution .
(b) Carbamate Substituent Variations
  • [1-(2-Amino-acetyl)-piperidin-4-yl]-ethyl-carbamic acid benzyl ester: Substitutes cyclopropyl with ethyl, reducing steric hindrance and enhancing hydrophobicity .
  • [(R)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-methyl-carbamic acid benzyl ester: Replaces piperidine with pyrrolidine, shortening the ring size and modifying conformational flexibility .
(c) Cyclopropyl vs. Other Groups

Physicochemical Properties

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Notes
[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester C21H28N3O3 345.44 Cyclopropyl, 4-ylmethyl Discontinued; used in research
[1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester C21H27ClN3O3 357.89 Chloro-acetyl, cyclopropyl Intermediate for further reactions
[1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester C19H26N3O3 331.43 3-yl substitution Enhanced conformational flexibility
[1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester C19H31N3O2 333.47 Ethyl-amino, isopropyl Higher hydrophobicity

Pharmacological and Application Insights

  • Chloro-acetyl derivatives (e.g., CAS: 54981-20-3) may serve as intermediates in kinase inhibitor synthesis, leveraging chloro groups for cross-coupling reactions .
  • Pyrrolidine-based analogs (e.g., [(R)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-methyl-carbamic acid benzyl ester) are explored in central nervous system (CNS) drug design due to improved blood-brain barrier penetration .

Biological Activity

The compound [1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester is a synthetic organic molecule with potential pharmacological applications. Its structure includes a piperidine ring, an amino-acetyl group, and a cyclopropyl moiety, which suggest diverse biological interactions. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

  • Molecular Formula : C19H27N3O3
  • CAS Number : 1353946-39-0
  • Molar Mass : 345.44 g/mol

The unique combination of functional groups in this compound allows for various chemical transformations, which can be exploited for medicinal chemistry applications.

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

  • Antimicrobial Properties : Similar compounds have demonstrated effectiveness against various pathogens, suggesting potential use in treating infections.
  • Neuroprotective Effects : The piperidine scaffold is often associated with neuroactive properties, potentially influencing neurotransmitter systems and offering benefits in neurodegenerative conditions.
  • Antitumor Activity : Some derivatives of piperidine compounds have shown anticancer potential, indicating that this compound may also exhibit similar properties.

The mechanisms through which this compound exerts its biological effects are still under investigation. However, it is hypothesized to interact with various biological targets, including enzymes and receptors involved in disease processes.

Potential Mechanisms:

  • Enzyme Inhibition : The carbamate structure may facilitate interactions with enzymes, potentially leading to inhibition of key metabolic pathways.
  • Receptor Modulation : The piperidine ring may engage with neurotransmitter receptors, influencing signaling pathways related to cognition and mood.

Comparative Analysis with Similar Compounds

To understand the unique aspects of [1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester, a comparison with structurally similar compounds is useful.

Compound NameStructural FeaturesBiological Activity
Piperidine Derivative APiperidine ring with alkyl substitutionAntimicrobial
Cyclopropane Derivative BCyclopropane ring with amineNeuroactive
Carbamate Compound CCarbamate structure with aromatic ringsEnzyme inhibition

This table highlights how variations in structure can influence biological activity.

Case Studies and Research Findings

Recent studies have explored the biological activity of piperidine derivatives, including the compound . For instance:

  • Anticancer Studies : Research indicated that piperidine derivatives exhibit significant cytotoxicity against various cancer cell lines. In one study, a related compound showed improved apoptosis induction in hypopharyngeal tumor cells compared to conventional therapies .
  • Neuroprotective Research : Investigations into piperidine-based compounds have revealed their potential in treating Alzheimer's disease by inhibiting acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), thereby enhancing cholinergic signaling .
  • Antimicrobial Efficacy : Preliminary data suggest that compounds similar to [1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester demonstrate antimicrobial activity against both Gram-positive and Gram-negative bacteria .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.